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Compound of Interest

1-Bromo-3,4-dimethoxy-2-
Compound Name:
methylbenzene

Cat. No.: B104200

An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-3,4-dimethoxy-2-
methylbenzene

Abstract

This technical guide provides a comprehensive overview of the key physical properties,
specifically the melting and boiling points, of 1-Bromo-3,4-dimethoxy-2-methylbenzene.
Intended for researchers, medicinal chemists, and process development scientists, this
document moves beyond a simple data sheet to offer a foundational understanding of the
principles behind these properties and their practical implications in a laboratory setting. We will
detail the theoretical importance of these thermal transition points, provide validated, step-by-
step protocols for their experimental determination, and present the known data for this specific
compound. The methodologies described are designed to ensure accuracy and reproducibility,
which are critical for synthesis, purification, and regulatory documentation.

Compound Identification and Significance

1-Bromo-3,4-dimethoxy-2-methylbenzene is a halogenated aromatic intermediate. Its
structure, featuring a bromine atom and methoxy and methyl groups on a benzene ring, makes
it a versatile building block in organic synthesis. The bromine atom provides a reactive handle
for various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the formation
of complex carbon-carbon and carbon-heteroatom bonds. The methoxy and methyl
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substituents influence the electronic and steric properties of the molecule, guiding
regioselectivity in subsequent reactions.

This compound is particularly valuable in the synthesis of pharmaceutical and agrochemical
targets where precise molecular architecture is paramount.[1] Understanding its physical
properties is the first step in its effective utilization, ensuring proper handling, reaction setup,
and purification.

Table 1: Compound Identification

Identifier Value

IUPAC Name 1-Bromo-3,4-dimethoxy-2-methylbenzene
CAS Number 74866-17-4[1][2]

Molecular Formula CoH11BrO2[1]

Molecular Weight 231.09 g/mol [1]

| Chemical Structure | (Image of the chemical structure would be placed here in a full
whitepaper) |

Core Physicochemical Properties

The melting and boiling points are fundamental thermal properties that dictate the physical
state of a substance and are indispensable for its purification and handling.

e Melting Point: For a crystalline solid, the melting point is a critical indicator of purity. A sharp
melting range (typically <1°C) is characteristic of a pure compound, whereas impurities will
depress and broaden the melting range. This property is foundational for characterization
and quality control.

» Boiling Point: The boiling point is essential for purification via distillation and for setting
appropriate temperatures for reactions conducted at reflux. It is a direct measure of the
volatility of the substance.

Table 2: Physical Properties of 1-Bromo-3,4-dimethoxy-2-methylbenzene
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Property Value Source
Physical Form White Crystalline Solid [2]
Melting Point 59-60 °C [2]
Boiling Point 252.9 + 35.0 °C (Predicted) [2]
Density 1.360 + 0.06 g/cm3 (Predicted) [2]

| Storage | Sealed in a dry environment at room temperature |[1][2] |

Note: The boiling point is a predicted value and should be confirmed experimentally if high
precision is required for process development.

Experimental Determination of Melting Point
(Capillary Method)

This protocol describes the standard and most common method for determining the melting
point of a solid crystalline compound. The principle relies on heating a small, packed sample in
a capillary tube within a calibrated apparatus and observing the temperature range over which
the solid-to-liquid phase transition occurs.

Step-by-Step Protocol

e Sample Preparation:

o Ensure the 1-Bromo-3,4-dimethoxy-2-methylbenzene sample is completely dry and
finely powdered. Crush any large crystals using a mortar and pestle.

o Tap the open end of a glass capillary tube into the powder to force a small amount of
sample into the tube.

o Invert the tube and tap the sealed end gently on a hard surface, or drop it down a long
glass tube, to pack the sample tightly into the bottom. The packed sample height should
be 2-3 mm.

e Apparatus Setup:
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o Place the packed capillary tube into the sample holder of a melting point apparatus (e.g., a
Thomas-Hoover or digital Mel-Temp).

o Ensure the thermometer or temperature probe is correctly positioned to accurately
measure the temperature of the heating block.

o Determination:

o Set a rapid heating rate initially to approach the expected melting point (e.g., 10-15
°C/minute to reach ~50 °C).

o Once the temperature is within 10-15 °C of the expected melting point (59 °C), reduce the
heating rate to 1-2 °C per minute. This slow rate is crucial for thermal equilibrium and an
accurate reading.

o Record the temperature (T1) at which the first drop of liquid appears.

o Continue heating slowly and record the temperature (T2) at which the last crystal melts
completely.

» Reporting:

o The melting point is reported as the range from T1 to T2. For this compound, a pure
sample should melt within the 59-60 °C range.[2]

Workflow Diagram: Melting Point Determination
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Caption: Workflow for experimental melting point determination.
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Experimental Determination of Boiling Point
(Microscale Method)

Given the high predicted boiling point, a microscale method using a Thiele tube is appropriate
to minimize sample usage and ensure uniform heating. This method determines the
temperature at which the vapor pressure of the liquid equals the applied atmospheric pressure.

Step-by-Step Protocol

e Apparatus Setup:

o Add 5-10 drops of 1-Bromo-3,4-dimethoxy-2-methylbenzene into a small test tube (e.qg.,
a 75x10 mm tube).

o Take a capillary tube (the same type used for melting points) and seal one end in a flame.
o Place the sealed capillary tube, open end down, into the test tube containing the sample.

o Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

o Suspend the entire assembly in a Thiele tube filled with a high-boiling heat transfer fluid
(e.g., mineral oil or silicone oil). The oil level should be above the sample but below the top
of the test tube.

o Determination:

o Heat the side arm of the Thiele tube gently with a Bunsen burner or heating mantle. The
shape of the tube ensures uniform heat distribution via convection.

o As the temperature rises, air trapped in the inverted capillary will bubble out.

o Continue heating until a continuous and rapid stream of bubbles emerges from the
capillary tube. This indicates the liquid has reached a temperature above its boiling point.

o Remove the heat source and allow the apparatus to cool slowly.

e Observation and Reporting:
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o The stream of bubbles will slow down and eventually stop. The moment the bubbling
ceases and the liquid just begins to be drawn back into the capillary tube, the vapor
pressure inside the capillary equals the external atmospheric pressure.

o Record the temperature at this exact moment. This is the boiling point of the liquid.

o Record the atmospheric pressure at the time of the experiment, as boiling point is
pressure-dependent.

Workflow Diagram: Micro Boiling Point Determination
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Caption: Workflow for microscale boiling point determination.
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Conclusion

The melting point (59-60 °C) and predicted boiling point (~253 °C) of 1-Bromo-3,4-dimethoxy-
2-methylbenzene are defining physical constants that are crucial for its application in research
and development. The melting point serves as a reliable checkpoint for purity and identity, while
the boiling point guides purification and reaction conditions. The standardized protocols
provided herein offer a robust framework for the experimental verification of these properties,
ensuring data integrity and reproducibility for drug development and synthetic chemistry
professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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